Cas no 4335-90-4 (3-Benzylidene-2,4-pentanedione)

• Product Name: 3-Benzylidene-2,4-pentanedione
• CAS No: 4335-90-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 84997
• PubChem ID: 24878761
• Update Time: 2025-04-18

3-Benzylidene-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 3-Benzylidene-2,4-pentanedione
• 3-Acetyl-4-phenyl-3-buten-2-one~(2-Benzylidene)acetylacetone
• 3-benzylidenepentane-2,4-dione
• 1,1-bisacetyl-2-phenylethylene
• 1,1-Diacetyl-2-phenylethylene
• 2,4-Pentanedione,3-(phenylmethylene)
• 2-Acetyl-1-phenyl but-1-en-3-one
• 3-(Phenylmethylene)pentane-2,4-dione
• 3-Benzylideneacetylacetone
• 3-benzylidene-pentane-2,4-dione
• 3-benzylidiene-2,4-pentanedione
• Benzalacetylacetone
• Benzylidene acetylacetone
• u1r
• 3-Benzylidene acetylacetone
• CS-0133571
• 4335-90-4
• AI3-07406
• 3-(phenylmethylidene)pentane-2,4-dione
• 2,4-Pentanedione, 3-(phenylmethylene)-
• NS00031335
• FT-0615097
• 3-Acetyl-4-phenyl-3-buten-2-one
• NSC35140
• starbld0000268
• (2,2-Diacetylvinyl)benzene
• AKOS005206858
• 2, 3-benzylidene-
• EINECS 224-382-5
• MFCD00014990
• 2,4-Pentanedione, 3-benzylidene-
• D97761
• BRN 0972849
• 3-Benzylidene-2,4-pentanedione, 97%
• SCHEMBL979463
• NSC-35140
• 2, 3-(phenylmethylene)-
• DTXSID3063419
• 4-07-00-02355 (Beilstein Handbook Reference)
• NSC 35140
• benzal acetylacetone
• 224-382-5
• DTXCID5040259

• MDL： MFCD00014990
• Inchi： 1S/C12H12O2/c1-9(13)12(10(2)14)8-11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： NYRGMNMVISROGJ-UHFFFAOYSA-N
• SMILES： O=C(C)/C(/C(C)=O)=C/C1C=CC=CC=1
• BRN： 972849

Computed Properties

• Exact Mass: 188.08400
• Monoisotopic Mass: 188.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Colorless or light yellow liquid
• Density: 1.081 g/mL at 25 °C(lit.)
• Boiling Point: 185-188 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.583(lit.)
• PSA: 34.14000
• LogP: 2.24800
• Solubility: Insoluble in water, can be mixed with ethanol and acetone
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Benzylidene-2,4-pentanedione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：SA1930000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives